Cas no 1261876-60-1 (3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl)

• Product Name: 3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl
• CAS No: 1261876-60-1
• MF: C₁₅H₁₁F₅O
• MW: 302.239261865616
• CID: 4991046
• Update Time: 2025-05-21

3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H11F5O/c1-21-13-11(6-3-7-12(13)14(16)17)9-4-2-5-10(8-9)15(18,19)20/h2-8,14H,1H3
• InChI Key： UFBMUDJOLNSGOZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl

Research Brief on 3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl (CAS: 1261876-60-1)

3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl (CAS: 1261876-60-1) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structure, characterized by the presence of difluoromethyl and trifluoromethyl groups, imparts notable electronic and steric properties, making it a valuable scaffold in medicinal chemistry. Recent synthetic methodologies have focused on optimizing the efficiency and yield of its production, with particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach to synthesize this compound with high enantioselectivity, which is critical for its application in chiral drug development.

In terms of biological activity, 3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl has shown promise as a modulator of specific enzyme pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. Additionally, its fluorinated motifs have been linked to enhanced membrane permeability and metabolic stability, traits that are highly desirable in drug candidates.

Recent advancements have also explored its utility in agrochemicals. A 2023 report in Pest Management Science highlighted its efficacy as a precursor in the synthesis of novel herbicides, demonstrating strong activity against resistant weed species. The compound's ability to disrupt plant-specific metabolic pathways without affecting mammalian systems underscores its potential as a sustainable agrochemical agent.

Looking ahead, ongoing research is investigating the broader pharmacological applications of 3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl, including its potential as an anti-inflammatory or anticancer agent. Preliminary in vitro studies have shown encouraging results, but further in vivo validation is required to confirm its therapeutic viability. The compound's versatility and unique physicochemical properties position it as a promising candidate for future drug discovery and development efforts.

In conclusion, 3-(Difluoromethyl)-2-methoxy-3'-(trifluoromethyl)biphenyl (CAS: 1261876-60-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, biological activity, and diverse applications make it a valuable subject for continued investigation. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological profile to unlock its full potential in both medical and agricultural fields.